2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-methylacetamide

• IUPAC Name: 2-[[5-(3-ethoxy-1-ethylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-methylacetamide
• InChI: InChI=1S/C13H20N6O2S/c1-5-19-7-9(12(17-19)21-6-2)11-15-16-13(18(11)4)22-8-10(20)14-3/h7H,5-6,8H2,1-4H3,(H,14,20)
• InChI Key: DIAXFAFZLKEFDJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C2=NN=C(N2C)SCC(=O)NC
• Molecular Formula: C13H20N6O2S
• Molecular Weight: 324.40 g/mol

Description

2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-methylacetamide is a useful research compound. Its molecular formula is C13H20N6O2S and its molecular weight is 324.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

A study conducted by Fadda et al. (2017) focused on synthesizing various heterocycles, including compounds similar to 2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-methylacetamide, for their potential use as insecticidal agents. This research highlighted the versatility of such compounds in creating effective insecticides, particularly against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antitumor Activity

Albratty et al. (2017) explored the synthesis and antitumor activity of novel heterocycles, including derivatives of this compound. Their research revealed that some of these compounds showed promising inhibitory effects on different cell lines, suggesting their potential in cancer treatment (Albratty et al., 2017).

Synthesis Using Microwave and Ultrasound Irradiation

Al‐Zaydi et al. (2012) investigated the synthesis of triazole and pyrazole derivatives, akin to this compound, utilizing microwave and ultrasound irradiation. This study showcased the efficiency of these modern techniques in the synthesis process, offering a more sustainable and faster approach to creating such compounds (Al‐Zaydi et al., 2012).

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) conducted a study on pyrazole-acetamide derivatives, similar to the compound , focusing on their use in creating coordination complexes with metals like Co(II) and Cu(II). These complexes exhibited significant antioxidant activity, which can be crucial in pharmaceutical and biological applications (Chkirate et al., 2019).